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Compound of Interest

Compound Name: 4-Methoxyphenyl benzoate

CAS No.: 1523-19-9

Cat. No.: B108719

Get Quote

Part 1: Executive Summary & Core Directive
Objective: This guide provides a rigorous structural analysis of 4-methoxyphenyl benzoate
(4MPBA), focusing on its crystallographic signature, molecular conformation, and

supramolecular assembly. It is designed for crystallographers, materials scientists, and solid-

state chemists.

Significance: 4-Methoxyphenyl benzoate serves as a critical structural model for

understanding the "ester linkage" geometry in liquid crystalline materials. Its packing mode—a

hybrid of layered organization and herringbone aromatic interlocking—illustrates the

competition between dipolar forces and steric requirements in benzoate derivatives.

Part 2: Crystallographic Architecture
Unit Cell & Space Group Metrics
The crystal structure of 4-methoxyphenyl benzoate is defined by an orthorhombic lattice. The

absence of higher symmetry (like tetragonal or hexagonal) indicates that the packing is driven

by anisotropic intermolecular forces rather than simple close-packing of spheres.
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Parameter Value Description

Crystal System Orthorhombic
Three mutually perpendicular

axes of unequal length.

Space Group Pbca (No. 61)

Centrosymmetric; common for

organic esters, allowing anti-

parallel packing.

Z Value 8

Eight molecules per unit cell

(one molecule per asymmetric

unit).

Lattice Parameter 14.303(1) Å
Defines the long axis of the

layer structure.

Lattice Parameter 6.4799(7) Å

Short axis; corresponds to the

stacking direction of aromatic

rings.

Lattice Parameter 25.113(2) Å
Longest axis; accommodates

the bilayer-like arrangement.

Unit Cell Volume 2327.5(4) Å³

Indicates efficient but not ultra-

dense packing (

g/cm³).

The "Conformational Lock"
A defining feature of 4MPBA is the torsion angle around the central ester linkage. Unlike

flexible aliphatic chains, the benzoate core adopts a rigid "twisted" conformation to minimize

steric repulsion between the carbonyl oxygen and the ortho-hydrogens of the phenolic ring.

Dihedral Angle: The angle between the phenyl (benzoate) ring and the benzene (phenolic)

ring is approximately 56.42(3)°.[1]

Implication: This non-planar geometry prevents simple

-
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stacking of the entire molecule. Instead, it forces the crystal to adopt a "herringbone" or "T-
shaped" motif locally, while maintaining layered order globally.

Part 3: Supramolecular Packing Dynamics
The packing of 4MPBA is not governed by strong hydrogen bonds (as it lacks -OH or -NH

donors) but by a delicate balance of weak directional forces.

The Layered-Columnar Hybrid Model
The molecules organize into discrete layers parallel to the ac plane. Within these layers, the

packing is hierarchical:

Primary Interaction (Columns): Molecules stack along the short b-axis (6.48 Å). This distance

is too large for direct face-to-face

-stacking (usually ~3.4 Å), implying an offset or "slipped" stacking motif.

Secondary Interaction (Layers): These columns pack side-by-side along the a and c axes,

stabilized by C-H...O interactions.

Interaction Network
C-H...O Hydrogen Bonds: The carbonyl oxygen acts as a trifurcated acceptor, interacting

with aromatic C-H donors from neighboring molecules. These weak hydrogen bonds (

Å) form the "glue" that holds the layers together.

C-H...

Interactions: The methyl protons of the methoxy group and the aromatic protons interact with
the electron-rich

-clouds of adjacent rings. This stabilizes the twisted conformation within the dense crystal
environment.

Visualization of Packing Logic
The following diagram illustrates the hierarchical assembly from single molecule to crystal

lattice.
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Caption: Hierarchical assembly of 4-methoxyphenyl benzoate, driven by steric locking and

weak directional forces.

Part 4: Experimental Protocols
Synthesis (Schotten-Baumann Esterification)
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This protocol ensures high purity, essential for growing single crystals suitable for X-ray

diffraction.

Reagents:

4-Methoxyphenol (1.0 eq)

Benzoyl chloride (1.1 eq)

Pyridine (1.2 eq) or Triethylamine

Dichloromethane (DCM) (Solvent)

Workflow:

Dissolution: Dissolve 4-methoxyphenol in dry DCM in a round-bottom flask under inert

atmosphere (

).

Base Addition: Add pyridine dropwise at 0°C to act as an HCl scavenger.

Acylation: Slowly add benzoyl chloride dropwise. The reaction is exothermic; maintain

temperature < 5°C.

Reflux: Allow to warm to room temperature (RT) and stir for 4-6 hours. Monitor via TLC

(Hexane:EtOAc 8:2).

Workup: Wash organic layer with 1M HCl (to remove pyridine), then saturated

(to remove acid), and finally brine.

Drying: Dry over anhydrous

and evaporate solvent.

Crystallization Protocol (Slow Evaporation)
To obtain X-ray quality crystals (block or prism morphology):
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Solvent Selection: Prepare a saturated solution of the crude solid in a 1:1 mixture of Ethanol

and Ethyl Acetate.

Filtration: Filter the solution through a 0.45

m PTFE syringe filter to remove nucleation sites (dust).

Evaporation: Place in a small vial. Cover with parafilm and poke 2-3 small holes.

Incubation: Store in a vibration-free environment at constant temperature (20-25°C).

Harvest: Clear, colorless crystals typically form within 3-5 days.

4-Methoxyphenol
+ Benzoyl Chloride

Stir in DCM/Pyridine
(0°C -> RT, 6h)

Wash: HCl -> NaHCO3
Dry: MgSO4 Crude Solid Slow Evaporation

(EtOH:EtOAc 1:1)
Single Crystals

(Pbca)

Click to download full resolution via product page

Caption: Step-by-step synthesis and crystallization workflow for isolating the Pbca polymorph.
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Relevance: Comparative structural analysis of the parent compound, establishing the

baseline for benzoate packing modes.[1]
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Relevance: Repository for crystallographic data files (CIF) used to validate bond lengths

and angles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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